Cas no 51526-16-0 (Benzene, (7-iodoheptyl)-)

• Product Name: Benzene, (7-iodoheptyl)-
• CAS No: 51526-16-0
• MF: C₁₃H₁₉I
• MW: 302.194436311722
• CID: 1575697
• PubChem ID: 14529673
• Update Time: 2025-04-21

Benzene, (7-iodoheptyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (7-iodoheptyl)-
• 1-Iodo-7-phenylheptane
• 7-iodoheptylbenzene
• DB-007044
• 51526-16-0
• (7-Iodoheptyl)benzene
• DTXSID70561299
• SCHEMBL6683681

• Inchi： 1S/C13H19I/c14-12-8-3-1-2-5-9-13-10-6-4-7-11-13/h4,6-7,10-11H,1-3,5,8-9,12H2
• InChI Key： NQVOWCZWXJMQFV-UHFFFAOYSA-N
• SMILES： ICCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.05277
• Monoisotopic Mass: 302.05315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0